Cas no 361167-75-1 (2-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide)

• Product Name: 2-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide
• CAS No: 361167-75-1
• MF: C₁₅H₁₂FN₃O₃S
• MW: 333.337485313416
• CID: 6196618
• PubChem ID: 4306826
• Update Time: 2025-06-15

2-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide
• AKOS024577733
• 2-(2,5-dioxopyrrolidin-1-yl)-N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]acetamide
• F0440-0347
• 2-(2,5-dioxopyrrolidin-1-yl)-N-(4-(4-fluorophenyl)thiazol-2-yl)acetamide
• SR-01000442335-1
• EU-0039149
• SR-01000442335
• Oprea1_838826
• 361167-75-1

• Inchi： 1S/C15H12FN3O3S/c16-10-3-1-9(2-4-10)11-8-23-15(17-11)18-12(20)7-19-13(21)5-6-14(19)22/h1-4,8H,5-7H2,(H,17,18,20)
• InChI Key： OHSDMWOCYWITPP-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)F)N=C1NC(CN1C(CCC1=O)=O)=O

Computed Properties

• Exact Mass: 333.05834059g/mol
• Monoisotopic Mass: 333.05834059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide

Comprehensive Overview of 2-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide (CAS No. 361167-75-1)

The compound 2-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide (CAS No. 361167-75-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a thiazole ring coupled with a fluorophenyl group and a dioxopyrrolidinyl moiety, makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or protease modulator, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in cancer research, neurodegenerative diseases, and autoimmune disorders. This compound’s fluorophenyl-thiazole scaffold is particularly intriguing due to its ability to interact with biological targets selectively. For instance, the 4-fluorophenyl group enhances binding affinity, while the thiazole ring contributes to metabolic stability—a critical factor in drug design. Such properties have led to its inclusion in high-throughput screening libraries, addressing common search queries like "thiazole-based drug candidates" or "fluorophenyl derivatives in medicine."

From a synthetic chemistry perspective, CAS No. 361167-75-1 exemplifies the growing interest in heterocyclic compounds. Its synthesis often involves multi-step reactions, including amide coupling and cyclization, which are frequently discussed in academic forums and patent literature. The compound’s dioxopyrrolidinyl segment also highlights its potential as a Michael acceptor, a feature leveraged in covalent inhibitor design—a hot topic in drug discovery circles. This aligns with frequently searched terms such as "covalent inhibitors 2024" or "Michael acceptors in pharmaceuticals."

Beyond its pharmacological potential, 2-(2,5-dioxopyrrolidin-1-yl)-N-4-(4-fluorophenyl)-1,3-thiazol-2-ylacetamide is also studied for its physicochemical properties. Its solubility, stability, and bioavailability are key considerations for formulation scientists, reflecting broader industry concerns about drug delivery optimization. Questions like "how to improve thiazole compound solubility" or "fluorophenyl derivatives and bioavailability" are common among researchers, underscoring the relevance of this compound in contemporary discussions.

In summary, CAS No. 361167-75-1 represents a convergence of cutting-edge medicinal chemistry and molecular design. Its structural versatility and functional groups make it a valuable tool for addressing unmet medical needs, particularly in the era of personalized medicine. As interest in targeted therapies and small-molecule drugs continues to grow, this compound is poised to remain a focal point in both academic and industrial research.